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Compound of Interest

Compound Name: Thiol-PEG5-alcohol

Cat. No.: B8103761 Get Quote

In-Depth Technical Guide: Thiol-PEG5-alcohol
This guide provides essential technical information for Thiol-PEG5-alcohol, a bifunctional

molecule widely utilized by researchers, scientists, and drug development professionals in

bioconjugation, surface modification, and the development of PROTACs (Proteolysis Targeting

Chimeras).

Physicochemical Properties
Thiol-PEG5-alcohol is a polyethylene glycol (PEG)-based linker containing a terminal thiol

group and a terminal hydroxyl group. The thiol group facilitates covalent attachment to noble

metal surfaces like gold and silver, while the hydroxyl group offers a site for further chemical

modification. The PEG linker itself enhances solubility and biocompatibility while reducing non-

specific protein binding.

Data Summary

The key quantitative data for Thiol-PEG5-alcohol are summarized in the table below for easy

reference.
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Property Value Citations

CAS Number 248582-03-8 [1][2][3][4][5]

Molecular Weight 254.34 g/mol

Molecular Formula C₁₀H₂₂O₅S

Structural Representation
The structure of Thiol-PEG5-alcohol consists of a chain of five ethylene glycol units flanked by

a thiol group on one end and a primary alcohol on the other. This linear structure is

fundamental to its function as a flexible linker molecule.
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Caption: Chemical structure of Thiol-PEG5-alcohol.
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Applications in Research and Development
Thiol-PEG5-alcohol serves as a versatile tool in various scientific applications:

PROTACs: It is used as a PEG-based linker in the synthesis of PROTACs, which are

molecules designed to induce the degradation of specific target proteins within cells.

Bioconjugation: The terminal functional groups allow for the conjugation of biomolecules

such as proteins and peptides.

Surface Modification: The thiol group enables the formation of self-assembled monolayers

(SAMs) on metal surfaces, which is particularly useful in the development of biosensors and

diagnostic devices. The PEG spacer in this context helps to improve the biocompatibility of

these surfaces and reduce non-specific binding.

Nanomaterials: It is also employed in the functionalization of nanomaterials for applications

in drug delivery and polymer chemistry.

Experimental Protocols
Detailed experimental protocols for the use of Thiol-PEG5-alcohol are highly dependent on

the specific application. For instance, in the synthesis of a PROTAC, the protocol would involve

the stepwise conjugation of a ligand for an E3 ubiquitin ligase and a ligand for the target protein

to the Thiol-PEG5-alcohol linker. Similarly, for the formation of a SAM on a gold surface, the

protocol would typically involve the immersion of the gold substrate in a solution of Thiol-
PEG5-alcohol. For any specific application, it is recommended to consult relevant literature for

established protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://immunomart.com/product/thiol-peg5-alcohol/
https://www.myskinrecipes.com/shop/en/functionalized-peg-linkers/63082--thiol-peg5-alcohol.html?SubmitCurrency=1&id_currency=9
https://www.myskinrecipes.com/shop/en/functionalized-peg-linkers/63082--thiol-peg5-alcohol.html?SubmitCurrency=1&id_currency=2
https://www.chemsrc.com/cas/248582-03-8_1466465.html
https://www.chemsrc.com/cas/248582-03-8_1466465.html
https://www.benchchem.com/product/b8103761#thiol-peg5-alcohol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8103761#thiol-peg5-alcohol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8103761#thiol-peg5-alcohol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8103761#thiol-peg5-alcohol-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8103761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

